N-(2-cyanophenyl)-2-propoxybenzamide

• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol
• IUPAC Name: N-(2-cyanophenyl)-2-propoxybenzamide
• InChI: InChI=1S/C17H16N2O2/c1-2-11-21-16-10-6-4-8-14(16)17(20)19-15-9-5-3-7-13(15)12-18/h3-10H,2,11H2,1H3,(H,19,20)
• InChI Key: RKHSYVWONCMYQQ-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC=C1C(=O)NC2=CC=CC=C2C#N

Description

N-(2-cyanophenyl)-2-propoxybenzamide, also known as CP-47,497, is a synthetic cannabinoid that was first synthesized in 1984 by Pfizer. CP-47,497 is structurally similar to delta-9-tetrahydrocannabinol (THC), the primary psychoactive component of cannabis. Since its discovery, CP-47,497 has been extensively studied for its potential therapeutic applications and its mechanism of action.

Mechanism of Action

N-(2-cyanophenyl)-2-propoxybenzamide acts as a potent agonist at the cannabinoid receptor CB1, which is primarily located in the central nervous system. CB1 activation leads to a range of physiological effects, including pain relief, reduced inflammation, and altered mood and cognition.
Biochemical and Physiological Effects
N-(2-cyanophenyl)-2-propoxybenzamide has been shown to have a range of biochemical and physiological effects, including analgesia, anti-inflammatory effects, and changes in mood and cognition. It has also been shown to have neuroprotective effects in animal models of neurological disease.

Advantages and Limitations for Lab Experiments

N-(2-cyanophenyl)-2-propoxybenzamide is a useful tool for investigating the effects of CB1 activation in laboratory experiments. Its potency and selectivity for CB1 make it a valuable tool for studying the physiological effects of CB1 activation. However, its synthetic nature and potential for off-target effects mean that caution must be exercised when interpreting results.

Future Directions

There are several future directions for research on N-(2-cyanophenyl)-2-propoxybenzamide. One area of interest is its potential as a therapeutic agent for neurological disorders such as epilepsy and Parkinson's disease. Another area of interest is its potential as a tool for studying the endocannabinoid system and the effects of CB1 activation on physiological processes. Further research is needed to fully understand the potential applications and limitations of N-(2-cyanophenyl)-2-propoxybenzamide.

Synthesis Methods

N-(2-cyanophenyl)-2-propoxybenzamide is synthesized through a multi-step process starting with the reaction of 2-bromoacetophenone with sodium cyanide to form 2-cyanophenylacetic acid. This acid is then converted to the corresponding acid chloride, which is reacted with 2-propoxyaniline to yield N-(2-cyanophenyl)-2-propoxybenzamide.

Scientific Research Applications

N-(2-cyanophenyl)-2-propoxybenzamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders. It has been shown to have potent analgesic and anti-inflammatory effects in animal models, and has also been investigated for its potential as an anti-epileptic and neuroprotective agent.